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Compound of Interest

Compound Name: 1,2-Diphenylpropane

Cat. No.: B1197580 Get Quote

An in-depth analysis of 1,2-Diphenylpropane, a diphenylethane derivative, reveals its

fundamental chemical properties. This compound, identified by the CAS number 5814-85-7, is

structurally defined as a 1,2-dihydrostilbene with a methyl group substitution at position 1.[1][2]

[3]

Molecular Composition and Weight
The elemental composition and molecular weight are critical parameters in the fields of

chemical research and drug development. For 1,2-Diphenylpropane, these values are well-

established.[1][2][4] The molecular formula is C15H16.[1][2][4] Its molecular weight is

approximately 196.29 g/mol .[1][2][4]

Property Value

Molecular Formula C15H16[1][2][4]

Molecular Weight 196.29 g/mol [1][2][4]

IUPAC Name 1-phenylpropan-2-ylbenzene[1][2]

CAS Number 5814-85-7[1][2]
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The structure of 1,2-Diphenylpropane consists of a propane chain with two phenyl groups

attached at the first and second carbon atoms. This arrangement leads to its systematic name,

1-phenylpropan-2-ylbenzene.[1][2]

Experimental Protocols
The determination of the molecular formula and weight of a compound like 1,2-
Diphenylpropane typically involves a combination of mass spectrometry and elemental

analysis.

Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions. The

molecular ion peak in the mass spectrum provides the molecular weight of the compound.

High-resolution mass spectrometry can yield the exact mass, which helps in determining the

molecular formula.[2]

Elemental Analysis: This method determines the percentage composition of elements (like

carbon and hydrogen) in a sample. The empirical formula can be calculated from these

percentages, and in conjunction with the molecular weight from mass spectrometry, the

molecular formula can be definitively established.

Below is a conceptual workflow for the determination of the molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197580#1-2-diphenylpropane-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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